Cas no 1492-61-1 (Adenosine5'-(trihydrogen diphosphate), 2-fluoro- (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), 2-fluoro- (9CI)
• CAS No: 1492-61-1
• MF: C₁₀H₁₄FN₅O₁₀P₂
• MW: 445.191586971283
• CID: 187143
• PubChem ID: 3081964
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate), 2-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), 2-fluoro- (9CI)
• [(2R,3S,4R,5R)-5-(6-amino-2-fluoropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• 2-Fluoro-ADP
• 2-fluoroadenosine 5'-(trihydrogen diphosphate)
• 2-Fluoro-adenosine diphosphate
• Adenosine 5'-(2-fluorodiphosphate)
• Adenosine, 5'-(trihydrogen diphosphate), 2-fluoro-
• ADP-beta-F
• Betafadp
• DTXSID00164196
• 1492-61-1
• AKOS040749917

• Inchi： 1S/C10H14FN5O10P2/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(18)5(17)3(25-9)1-24-28(22,23)26-27(19,20)21/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H2,12,14,15)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
• InChI Key： ZAHBDWMZWHJOLZ-UUOKFMHZSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC(=NC2=3)F)O1)O)O

Computed Properties

• Exact Mass: 445.02012
• Monoisotopic Mass: 445.01999382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 233Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 232.6

Adenosine5'-(trihydrogen diphosphate), 2-fluoro- (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).